Cas no 1858255-92-1 (4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride)

• Product Name: 4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride
• CAS No: 1858255-92-1
• MDL: MFCD28347990
• CID: 4624403
• Update Time: 2025-06-13

4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride

• MDL： MFCD28347990

Additional information on 4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride

Recent Advances in the Study of 4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride (CAS: 1858255-92-1)

The compound 4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride (CAS: 1858255-92-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is recognized for its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its reactivity, stability, and applications in medicinal chemistry, shedding light on its utility in drug discovery pipelines.

One of the primary focuses of current research is the compound's role in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a critical class of compounds known for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of 4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride, such as the nitro and trifluoromethyl groups, enhance its electrophilic character, making it a versatile reagent for nucleophilic substitution reactions. Recent publications highlight its use in the development of enzyme inhibitors targeting carbonic anhydrases and tyrosine kinases, which are implicated in various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in the synthesis of potent carbonic anhydrase IX (CAIX) inhibitors. CAIX is a well-established target for anticancer therapies due to its overexpression in hypoxic tumor environments. The study reported that derivatives synthesized using 4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride exhibited nanomolar inhibitory activity against CAIX, with promising selectivity over other isoforms. These findings underscore the compound's potential in designing targeted cancer therapies.

Another area of interest is the compound's application in proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that degrade target proteins by recruiting E3 ubiquitin ligases. A recent preprint on bioRxiv detailed the use of 4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride as a linker in PROTAC design, enabling the efficient degradation of oncogenic proteins. The study emphasized the compound's stability under physiological conditions, a critical factor for in vivo applications.

Despite its promising applications, challenges remain in optimizing the synthetic routes for 4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride. A 2022 review in Organic Process Research & Development discussed scalability issues and the need for greener synthetic methodologies. Recent advancements in flow chemistry and catalytic processes have shown potential in addressing these limitations, paving the way for large-scale production.

In conclusion, 4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulphonyl chloride (CAS: 1858255-92-1) continues to be a valuable tool in chemical biology and drug discovery. Its versatility in synthesizing bioactive molecules, combined with ongoing methodological improvements, positions it as a compound of interest for future research. Further studies are warranted to explore its full therapeutic potential and address remaining synthetic challenges.